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molecular formula C8H5BrO4 B094324 3-bromophthalic Acid CAS No. 116-69-8

3-bromophthalic Acid

Cat. No. B094324
CAS RN: 116-69-8
M. Wt: 245.03 g/mol
InChI Key: OIGFNQRFPUUACU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08481568B2

Procedure details

To a stirred solution of 3-bromophthalic acid (2.5 g, 10 mmol) in DMF (20 mL), were added iodomethane (3.1 g, 22 mmol) and sodium bicarbonate (1.8 g, 22 mmol). The mixture was heated to 70° C. with stirring for 26 hours. The solvent was evaporated in vacuo, and the residue was partitioned between diethyl ether (100 mL) and water (100 mL). The organic phase was washed with sat. sodium bicarbonate (100 mL) and brine (100 mL), and dried (MgSO4). The solvent was evaporated in vacuo, and dried under high vacuum to afford 2.4 g (86%) of the product as a white solid: 1H NMR (DMSO-d6) δ 3.84 (s, 3H), 3.86 (s, 3H), 7.57 (t, J=8.0 Hz, 1H), 8.01 (d, J=8.1 Hz, 2H).
Name
3-bromophthalic acid
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
iodomethane
Quantity
3.1 g
Type
reactant
Reaction Step One
Name
sodium bicarbonate
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
20 mL
Type
reactant
Reaction Step One
Name
product
Yield
86%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:4](C(O)=O)[C:3]=1[C:11]([OH:13])=[O:12].I[CH3:15].[C:16](=[O:19])(O)[O-].[Na+].CN([CH:24]=[O:25])C>>[CH3:16][O:19][C:24](=[O:25])[C:4]1[C:3](=[C:2]([Br:1])[CH:10]=[CH:9][CH:8]=1)[C:11]([O:13][CH3:15])=[O:12] |f:2.3|

Inputs

Step One
Name
3-bromophthalic acid
Quantity
2.5 g
Type
reactant
Smiles
BrC1=C(C(C(=O)O)=CC=C1)C(=O)O
Name
iodomethane
Quantity
3.1 g
Type
reactant
Smiles
IC
Name
sodium bicarbonate
Quantity
1.8 g
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Name
DMF
Quantity
20 mL
Type
reactant
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
with stirring for 26 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was partitioned between diethyl ether (100 mL) and water (100 mL)
WASH
Type
WASH
Details
The organic phase was washed with sat. sodium bicarbonate (100 mL) and brine (100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
dried under high vacuum

Outcomes

Product
Details
Reaction Time
 26 h
Name
product
Type
product
Smiles
COC(C=1C(C(=O)OC)=C(C=CC1)Br)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.4 g
YIELD: PERCENTYIELD 86%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.